Cas no 1256811-48-9 (4-Pyridinecarbonitrile, 2-chloro-3-methoxy-)

2-Chloro-3-methoxy-4-pyridinecarbonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with a nitrile group at the 4-position, a chloro group at the 2-position, and a methoxy group at the 3-position. This structure imparts reactivity suitable for further functionalization, making it valuable in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitrile and chloro groups enhance its utility as an intermediate in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The methoxy group offers additional steric and electronic modulation, broadening its applicability in fine chemical synthesis. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for advanced molecular frameworks.
4-Pyridinecarbonitrile, 2-chloro-3-methoxy- structure
1256811-48-9 structure
Product Name:4-Pyridinecarbonitrile, 2-chloro-3-methoxy-
CAS No:1256811-48-9
MF:C7H5ClN2O
MW:168.5804002285
MDL:MFCD18257761
CID:4912064
PubChem ID:90190816
Update Time:2026-02-27

4-Pyridinecarbonitrile, 2-chloro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarbonitrile, 2-chloro-3-methoxy-
    • 2-Chloro-4-cyano-3-methoxypyridine
    • 2-chloro-3-methoxy-isonicotinonitrile
    • 2-chloro-3-methoxypyridine-4-carbonitrile
    • 1256811-48-9
    • 2-Chloro-3-methoxyisonicotinonitrile
    • SY283955
    • DB-149434
    • MFCD18257761
    • OZDJGMVPNGNEIV-UHFFFAOYSA-N
    • SCHEMBL15758850
    • 2-Chloro-3-methoxy-4-pyridinecarbonitrile
    • AT13795
    • MDL: MFCD18257761
    • Inchi: 1S/C7H5ClN2O/c1-11-6-5(4-9)2-3-10-7(6)8/h2-3H,1H3
    • InChI Key: OZDJGMVPNGNEIV-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C#N)C=CN=1)OC

Computed Properties

  • Exact Mass: 168.0090405g/mol
  • Monoisotopic Mass: 168.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 45.9

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Additional information on 4-Pyridinecarbonitrile, 2-chloro-3-methoxy-

Recent Advances in the Study of 4-Pyridinecarbonitrile, 2-chloro-3-methoxy- (CAS: 1256811-48-9) in Chemical Biology and Pharmaceutical Research

The compound 4-Pyridinecarbonitrile, 2-chloro-3-methoxy- (CAS: 1256811-48-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a pyridine core substituted with a cyano group, a chloro group, and a methoxy group, has been the subject of several studies aimed at exploring its biological activity and synthetic utility. Recent literature highlights its role as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key areas of interest is the compound's potential as a building block for the synthesis of kinase inhibitors. Kinases are a critical target in drug discovery, particularly for cancer and inflammatory diseases. The structural features of 4-Pyridinecarbonitrile, 2-chloro-3-methoxy-, including its electron-withdrawing cyano group and the chloro-methoxy substitution pattern, make it an attractive scaffold for designing inhibitors that can modulate kinase activity. Recent studies have demonstrated its utility in the synthesis of compounds that exhibit potent inhibitory effects against specific kinases, such as JAK2 and EGFR, which are implicated in various malignancies.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in other therapeutic areas. For instance, researchers have explored its use in the synthesis of antimicrobial agents. The chloro and methoxy substituents are thought to enhance the compound's ability to interact with bacterial enzymes, thereby disrupting essential metabolic pathways. Preliminary studies have shown promising results against Gram-positive bacteria, although further optimization is needed to improve selectivity and reduce potential toxicity.

The synthetic pathways for 4-Pyridinecarbonitrile, 2-chloro-3-methoxy- have also been a focus of recent research. Efficient and scalable synthetic methods are crucial for its widespread application in drug discovery. Recent advancements include the development of one-pot multicomponent reactions that allow for the rapid assembly of the pyridine core with the desired substituents. These methods not only improve yield and purity but also reduce the environmental impact by minimizing waste and energy consumption. Computational chemistry has also been employed to predict the reactivity and stability of intermediates, further streamlining the synthetic process.

Despite these promising developments, challenges remain in the application of 4-Pyridinecarbonitrile, 2-chloro-3-methoxy-. One of the primary concerns is its potential toxicity, which necessitates thorough in vitro and in vivo evaluation. Recent toxicological studies have begun to address this issue, with some reports indicating that the compound exhibits moderate cytotoxicity at higher concentrations. However, structural modifications, such as the introduction of additional functional groups, may mitigate these effects while preserving or even enhancing biological activity.

In conclusion, 4-Pyridinecarbonitrile, 2-chloro-3-methoxy- (CAS: 1256811-48-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a valuable subject of ongoing investigation. Future research should focus on optimizing its biological activity, improving synthetic methodologies, and addressing safety concerns to fully realize its potential in drug discovery and development.

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